BE“GH@ Methodological & Application

Check Availability & Pricing

TERT Activator-1: Application Notes and
Protocols for Intraperitoneal Administration

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: TERT activator-1
Cat. No.: B15623004
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

TERT Activator-1, also known as TERT activator compound (TAC), is a small molecule that
has been identified as a potent activator of telomerase reverse transcriptase (TERT)
transcription.[1][2] TERT is the catalytic subunit of the enzyme telomerase, which is crucial for
maintaining telomere length and is implicated in cellular aging and various diseases.[3] In
preclinical studies, activation of TERT has been shown to reduce cellular senescence,
decrease systemic inflammation, and improve neuromuscular and cognitive function in aged
mice.[1][3] These application notes provide a detailed protocol for the intraperitoneal (IP)
injection of TERT Activator-1 in a research setting, along with a summary of its mechanism of
action and relevant in vivo data.

Mechanism of Action

TERT Activator-1 upregulates the transcription of the TERT gene by activating the
MEK/ERK/AP-1 signaling cascade.[1][2] This pathway is a key regulator of various cellular
processes, including proliferation and differentiation.[4] The activation of this cascade by TERT
Activator-1 leads to increased TERT expression and subsequent telomerase activity.[1]
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Caption: TERT Activator-1 Signaling Pathway.

Quantitative Data Summary

The following table summarizes the quantitative data from a key in vivo study investigating the
effects of TERT Activator-1 in naturally aging mice.

Parameter Value/Result Animal Model Duration Citation

C57BL/6 mice

Dosage 6 mg/kg (10-12 weeks 1-6 weeks [1]
old)
Administration Intraperitoneal )
S C57BL/6 mice 1-6 weeks [1]
Route (IP) injection

>60% reduction Aged C57BL/6

Inflammatory ) ]
] in serum IL-1p3 mice (26-27 6 months [2]
Cytokines
and IL-6 months)
8-12% increase
_ Aged C57BL/6
in telomere j
Telomere Length o mice (26-27 6 months [2]
restriction
months)
fragments

Experimental Protocols
Preparation of TERT Activator-1 for Intraperitoneal
Injection
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This protocol is for the preparation of a 2.5 mg/mL suspended solution of TERT Activator-1.
Materials:

o TERT Activator-1 powder

e Dimethyl sulfoxide (DMSO)

 PEG300

e Tween-80

o Saline (sterile, 0.9% NaCl)

 Sterile microcentrifuge tubes

» Pipettes and sterile tips

Protocol:

e Prepare a 25.0 mg/mL stock solution of TERT Activator-1 in DMSO.

o To prepare a 1 mL working solution, add 100 uL of the DMSO stock solution to 400 pL of
PEG300 in a sterile microcentrifuge tube.

e Mix the solution thoroughly by vortexing.

e Add 50 pL of Tween-80 to the mixture and vortex again to ensure it is evenly mixed.
e Add 450 pL of saline to bring the final volume to 1 mL.[1]

e The final concentration of the suspended solution will be 2.5 mg/mL.[1]

e Itis recommended to prepare the working solution fresh on the day of use.[1]

Intraperitoneal Injection Protocol for Mice

This protocol provides a detailed methodology for the intraperitoneal injection of TERT
Activator-1 in mice.
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Materials:

Prepared TERT Activator-1 solution

Sterile syringes (1 mL) with needles (25-27 gauge)

70% ethanol or other suitable disinfectant

Sterile gauze pads

Appropriate personal protective equipment (gloves, lab coat)
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Prepare TERT Activator-1 Solution (2.5 mg/mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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